Cas no 919088-57-6 (1H-Benzimidazole, 2-[3-[[5-(4-methyl-1-piperazinyl)pentyl]oxy]phenyl]-)

• Product Name: 1H-Benzimidazole, 2-[3-[[5-(4-methyl-1-piperazinyl)pentyl]oxy]phenyl]-
• CAS No: 919088-57-6
• MF: C₂₃H₃₀N₄O
• MW: 378.510505199432
• CID: 766754
• PubChem ID: 71425718
• Update Time: 2025-04-19

1H-Benzimidazole, 2-[3-[[5-(4-methyl-1-piperazinyl)pentyl]oxy]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-[3-[[5-(4-methyl-1-piperazinyl)pentyl]oxy]phenyl]-
• 2-[3-[5-(4-methylpiperazin-1-yl)pentoxy]phenyl]-1H-benzimidazole
• DTXSID80844500
• 2-(3-{[5-(4-Methylpiperazin-1-yl)pentyl]oxy}phenyl)-1H-benzimidazole
• 919088-57-6

• Inchi： 1S/C23H30N4O/c1-26-13-15-27(16-14-26)12-5-2-6-17-28-20-9-7-8-19(18-20)23-24-21-10-3-4-11-22(21)25-23/h3-4,7-11,18H,2,5-6,12-17H2,1H3,(H,24,25)
• InChI Key： OPYQYSBBVYEYHF-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C2=NC3C=CC=CC=3N2)C=1)CCCCCN1CCN(C)CC1

Computed Properties

• Exact Mass: 378.24196159g/mol
• Monoisotopic Mass: 378.24196159g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 44.4Ų